Cas no 858712-33-1 (4-Morpholin-4-Yl-2-Phenyl-Butyric Acid)

• Product Name: 4-Morpholin-4-Yl-2-Phenyl-Butyric Acid
• CAS No: 858712-33-1
• Molecular Formula: C₁₄H₁₉NO₃
• Molecular Weight: 249.305564165115
• MDL: MFCD09261412
• CID: 717962
• PubChem ID: 53416356

4-Morpholin-4-Yl-2-Phenyl-Butyric Acid Properties

Names and Identifiers

• 4-Morpholino-2-phenylbutanoic acid
• 4-morpholin-4-yl-2-phenylbutanoic acid
• 4-Morpholinebutanoicacid, a-phenyl-
• 4-(4-morpholinyl)-2-phenylbutanoic acid
• 4-morpholin-4-yl-2-phenyl-butanoic acid
• 4-MORPHOLIN-4-YL-2-PHENYL-BUTYRIC ACID
• 4-Morpholinebutanoicacid,a-phenyl
• 4-Morpholinebutanoic acid, α-phenyl-
• 858712-33-1
• CS-0200015
• AKOS017553805
• AS-38099
• SCHEMBL22338170
• 4-(Morpholin-4-yl)-2-phenylbutanoic acid
• DTXSID00697156
• 4-Morpholino-2-phenylbutanoicacid

• MDL： MFCD09261412
• InChIKey： YXZMZIVJODDPQY-UHFFFAOYSA-N
• Inchi： 1S/C14H19NO3/c16-14(17)13(12-4-2-1-3-5-12)6-7-15-8-10-18-11-9-15/h1-5,13H,6-11H2,(H,16,17)
• SMILES： C(C1C=CC=CC=1)(C(=O)O)CCN1CCOCC1

Computed Properties

• Exact Mass: 249.13600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 249.13649347g/mol
• Heavy Atom Count: 18
• Complexity: 258
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.8
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• LogP: 1.51500
• PSA: 49.77000
• Boiling Point: 420.7±45.0 °C(Predicted)
• Color/Form: Pale-yellow to Yellow-brown Solid
• pka: 3.92±0.10(Predicted)
• Density: 1.158±0.06 g/cm3(Predicted)

4-Morpholin-4-Yl-2-Phenyl-Butyric Acid Security Information

• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature
• Signal Word：Warning

4-Morpholin-4-Yl-2-Phenyl-Butyric Acid Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Amino fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Amino fatty acids